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Compound of Interest

Compound Name: 2,5-Dimethyl-4-iodophenol

CAS No.: 114971-53-8

Cat. No.: B050664

Get Quote

CAS: 114971-53-8[1][2]

Executive Summary & Chemical Profile
This guide outlines the mandatory safety and disposal protocols for 2,5-Dimethyl-4-
iodophenol, a halogenated phenolic intermediate often used in oxidative coupling reactions

and clinical diagnostics.[1][2]

Unlike simple phenols, the iodine substitution at the para position significantly alters the waste

profile, necessitating classification as Halogenated Organic Waste.[2] Improper disposal (e.g.,

mixing with oxidizers or drain disposal) presents immediate risks of toxic iodine gas evolution

and severe aquatic toxicity.[2]
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Property Specification Operational Implication

CAS Number 114971-53-8
Use for waste labeling and

inventory tracking.[1][2]

Physical State Solid (Crystalline)

Dust inhalation risk; requires

N95 or fume hood handling.[1]

[2]

Acidity (pKa) ~10 (Phenolic)

Weakly acidic; incompatible

with strong bases and

oxidizers.[1][2]

Solubility
Low in water; High in

DCM/MeOH

Bioaccumulative; Strict "No

Drain" policy.

Primary Hazards
Corrosive (Skin/Eye), Aquatic

Toxicity

Penetrates standard nitrile

gloves; requires double-

gloving.[1][2]

Pre-Disposal Handling & Safety
The "Why" Behind the Protocol: Phenolic compounds are rapidly absorbed through the skin.[1]

[2] The addition of the iodine atom increases lipophilicity, potentially enhancing dermal

absorption and systemic toxicity.[1][2] Furthermore, contact with strong oxidizers can cleave the

C-I bond, releasing violet iodine vapors (

), which are corrosive to the respiratory tract.[2]

Personal Protective Equipment (PPE) Matrix
Hand Protection:Double-gloving is mandatory.[1][2]

Inner Layer: Nitrile (4 mil).[1][2]

Outer Layer: Nitrile (minimum 5 mil) or Neoprene.[1][2] Standard latex is permeable to

phenols and must not be used.[1][2]

Respiratory: Handle all solids within a certified chemical fume hood.[1][2] If weighing outside

a hood, use a half-mask respirator with P100/OV cartridges.[1][2]
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Eye Protection: Chemical splash goggles (ANSI Z87.1).[1][2] Safety glasses are insufficient

for corrosive solids.[1][2]

Incompatibility Alert
NEVER mix 2,5-Dimethyl-4-iodophenol waste with:

Strong Oxidizers (e.g., Nitric Acid, Peroxides): Risk of explosive decomposition and iodine

gas release.[2]

Acid Chlorides/Anhydrides: Generates heat and acrid fumes.[1][2]

Waste Segregation & Disposal Workflows
Proper segregation reduces disposal costs and prevents dangerous cross-reactions in waste

drums.[1][2]

Workflow A: Solid Waste (Pure Substance or
Contaminated Debris)

Container: Collect in a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is

acceptable but poses a breakage risk.[1][2]

Labeling: Mark as "Hazardous Waste - Solid - Toxic, Corrosive."[1][2]

Constituents: Explicitly list "2,5-Dimethyl-4-iodophenol" and "Halogenated Organic Solid."

Debris: Contaminated weigh boats, gloves, and paper towels must go into this container, not

regular trash.

Workflow B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Segregation: Pour into the Halogenated Organic Waste carboy.

Note: Do not place in "Non-Halogenated" waste.[1][2] The presence of iodine requires

high-temperature incineration (typically >1100°C) to prevent the formation of toxic

byproducts.[1][2]
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pH Check: If the solution is highly acidic or basic (from reaction workup), adjust pH to 5–9

before adding to the central waste carboy to prevent drum pressurization.

Visualizing the Decision Logic
The following diagram illustrates the critical decision points for segregating this specific

chemical stream.

Waste Generation:
2,5-Dimethyl-4-iodophenol

Determine Physical State

Solid Waste
(Pure or Debris)

Liquid Waste
(Solvent Mixture)

Pack in HDPE Jar
(Lab Pack)

Label: Toxic/Corrosive
Halogenated Solid

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Combine in
HALOGENATED Waste

Yes

Segregate as
HALOGENATED Waste

No (e.g., Methanol)

Treat as Halogenated
due to Iodine Content
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Figure 1: Waste Stream Segregation Logic. Note that even if the solvent is non-halogenated

(e.g., methanol), the presence of the iodinated phenol mandates disposal in the Halogenated

Waste stream.[1][2]

Emergency Response: Spill Management
Spills of iodinated phenols require immediate containment to prevent surface staining and

vapor release.[1][2]

Spill Response Protocol
Evacuate & Ventilate: If the spill is significant (>5g or outside a hood), alert nearby personnel

and increase ventilation.[2]

PPE: Don double nitrile gloves, goggles, and a lab coat immediately.[2]

Containment:

Solid Spill: Do not dry sweep if dust generation is likely.[1][2] Cover with a damp paper

towel or use a HEPA-filtered vacuum dedicated to hazardous waste.[1][2]

Liquid Spill: Absorb with vermiculite or sand.[1][2] Do not use combustible materials like

sawdust.[1][2]

Decontamination: Scrub the area with a dilute surfactant (soap/water) followed by ethanol.[1]

[2]

Tip: If iodine staining occurs (yellow/brown discoloration), a 5% Sodium Thiosulfate

solution can reduce the iodine to colorless iodide, aiding cleanup.[2]

Spill Detected Assess Size & State

Small Solid Spill

Liquid/Solution Spill

Wet Wipe / Scoop
(Avoid Dust)

Decontaminate Surface
(Ethanol + Thiosulfate if stained)

Absorb with Vermiculite
(Inert Material)

Dispose as Hazardous Waste
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Figure 2: Immediate Spill Response Workflow.[1][2] Sodium Thiosulfate is highlighted as a

specific decontaminant for iodine stains.[1][2]

Regulatory Compliance (EPA/RCRA)
In the United States, 2,5-Dimethyl-4-iodophenol is not explicitly listed on the RCRA "P" or "U"

lists.[1][2] However, it is regulated under the following characteristics:

Characteristic Waste: If the waste exhibits corrosivity (pH < 2 or > 12.5), it carries the code

D002.[2]

F-List: If dissolved in spent halogenated solvents (e.g., Methylene Chloride), the entire

mixture carries F001/F002 codes.[1][2][3]

Marine Pollutant: For DOT shipping, iodinated phenols are often classified as

"Environmentally Hazardous Substances, Solid, N.O.S."[2] (UN 3077) due to aquatic toxicity.

[1][2]

Final Disposal Destination: The ultimate disposal method for this compound is High-

Temperature Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1][2]

This ensures the complete destruction of the aromatic ring and capture of iodine/acid gases in

the scrubber system.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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